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Compound of Interest

Compound Name: Lurasidone Metabolite 14326 D8

Cat. No.: B1191697

Get Quote

Introduction & Scientific Context
The Bioanalytical Challenge
Lurasidone (Latuda®) is an atypical antipsychotic metabolized primarily by CYP3A4.[1][2][3][4]

Its pharmacokinetic profile is complex, characterized by the formation of two major active

metabolites:[1]

ID-14283: The exo-hydroxy metabolite (Major active).[1][5]

ID-14326: The endo-hydroxy metabolite (Minor active).[1]

The Critical Nuance: ID-14283 and ID-14326 are stereoisomers (diastereomers).[1] They

possess identical molecular formulas (

) and virtually identical fragmentation patterns in mass spectrometry. Therefore, mass
spectrometry alone cannot distinguish them.[1] Accurate quantitation requires:

Chromatographic Resolution: Physical separation of the exo and endo forms on the LC

column.
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Specific Internal Standards: The use of Lurasidone Metabolite 14326 D8 is essential to

compensate for matrix effects, extraction efficiency, and retention time shifts specific to the

endo isomer.[1]

Role of the D8 Standard
Lurasidone Metabolite 14326 D8 is a stable isotope-labeled (SIL) analog where eight

hydrogen atoms are replaced with deuterium.[1] It serves as the ideal Internal Standard (IS) for

the quantitation of ID-14326 in biological matrices (plasma, serum, urine).[1]

Key Advantages:

Co-elution: It co-elutes perfectly with the target analyte (ID-14326), ensuring that matrix

suppression/enhancement affects both equally.

Mass Shift: The +8 Da mass shift moves the IS signal out of the natural isotopic envelope of

the analyte, preventing cross-talk.[1]

Technical Specifications
Chemical Identity[1][6][7][8][9]

Product Name: Lurasidone Metabolite 14326 D8[6][7]

Chemical Name: (3aR,4S,5S,7S,7aS)-2-{[(1R,2R)-2-{[4-(1,2-benzisothiazol-3-yl)piperazin-1-

yl]methyl}cyclohexyl]methyl}-5-hydroxyhexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione-

d8[1][8][9]

Target Analyte: Lurasidone Endo-Hydroxy Metabolite (ID-14326)[1]

CAS Number (Unlabeled): 186204-33-1[1][8][6]

CAS Number (D8): 2070009-33-3 (Referenced)[1]

Molecular Formula:

[6]

Molecular Weight: ~516.72 g/mol (vs. 508.68 g/mol for unlabeled)
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Metabolic Pathway Visualization
The following diagram illustrates the relationship between Lurasidone and its isomeric

metabolites.
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Figure 1: Metabolic pathway of Lurasidone highlighting the stereochemical divergence of active

metabolites ID-14283 and ID-14326.[1]

Procurement & Handling Protocol
Vendor Selection Criteria (Quality Assurance)
When purchasing this standard, the Certificate of Analysis (CoA) must validate the following:
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Parameter Requirement Rationale

Chemical Purity ≥ 98%
Impurities (e.g., the exo

isomer) will bias quantitation.

Isotopic Purity ≥ 99% D8

Presence of D0 (unlabeled)

species causes "contribution"

to the analyte signal, artificially

inflating results.[1]

Isotopic Distribution D7 < 1% Minimizes spectral overlap.[1]

Stereochemistry Confirmed Endo

Must be distinguished from ID-

14283 (Exo) via NMR or Chiral

HPLC.

Storage & Reconstitution[1]
Arrival: Product usually ships at ambient temperature but must be stored at -20°C

immediately upon receipt.

Stock Solution Preparation:

Solvent: Dimethyl Sulfoxide (DMSO) or Methanol (MeOH).[1]

Concentration: Prepare a primary stock at 1.0 mg/mL.

Procedure: Allow the vial to warm to room temperature before opening to prevent

condensation. Weigh rapidly (hygroscopic).

Stability: Stock solutions in DMSO are generally stable for 6 months at -80°C. Working

solutions should be prepared fresh weekly.[1]

Analytical Protocol: LC-MS/MS Method[1]
Method Development Strategy
The critical success factor is the chromatographic separation of ID-14326 (Endo) and ID-14283

(Exo). Since they share MRM transitions, they must elute at different times.
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1. Liquid Chromatography (LC) Conditions
Column: C18 High Strength Silica (e.g., Waters ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 100

mm).[1] The high surface area helps separate structural isomers.[1]

Mobile Phase A: 0.1% Formic Acid in Water (or 10mM Ammonium Acetate for pH control).[1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Slow gradient required in the middle range to resolve isomers.

0-1 min: 10% B[1]

1-6 min: 10% -> 45% B (Shallow gradient for isomer resolution)[1]

6-7 min: 90% B (Wash)[1]

Flow Rate: 0.4 mL/min.[1]

2. Mass Spectrometry (MS/MS) Parameters
Ionization: ESI Positive Mode.

Source Temperature: 500°C.[1]

MRM Transitions:

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

ID-14326

(Analyte)
509.2 166.1 35 25

ID-14326 D8 (IS) 517.2 174.1 35 25

Note: The product ion 166.1 typically corresponds to the benzisothiazole-piperazine fragment.

[1] Ensure the D8 label is retained in the fragment monitored (174.1 implies the D8 is on the

piperazine/linker).[1]
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3. Sample Preparation (Protein Precipitation)
Aliquot: 50 µL Plasma.

IS Addition: Add 20 µL of Working IS Solution (ID-14326 D8 at 50 ng/mL).

Precipitation: Add 200 µL Acetonitrile (cold). Vortex for 1 min.

Centrifugation: 10,000 x g for 10 mins at 4°C.

Injection: Inject 5 µL of the supernatant.

Analytical Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow ensuring isomer separation and accurate

quantitation.

Validation & Troubleshooting
Self-Validating the Protocol
To ensure the integrity of your data, perform these checks:

Isomer Resolution Check: Inject a mixture of ID-14283 (Exo) and ID-14326 (Endo).[1]

Ensure baseline separation (
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).[1] If they co-elute, your quantitation of 14326 will be biased by the much more abundant
14283.[1]

Cross-Signal Check: Inject pure D8 standard. Monitor the unlabeled channel (509.2 ->

166.1).[1] Any signal here is "IS contribution" and must be < 5% of the LLOQ response.[1]

Matrix Effect: Compare the peak area of the D8 IS in matrix vs. in solvent. The "Absolute

Matrix Effect" should be consistent, but the "IS Normalized Matrix Factor" must be close to

1.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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